Cas no 885468-76-8 (2-(3H-imidazo4,5-bpyridin-3-yl)ethan-1-amine)

2-(3H-Imidazo[4,5-b]pyridin-3-yl)ethan-1-amine is a heterocyclic organic compound featuring an imidazopyridine core linked to an ethylamine side chain. This structure imparts versatility in pharmaceutical and agrochemical applications, particularly as a building block for bioactive molecules. The compound’s fused bicyclic system enhances binding affinity to biological targets, while the primary amine group facilitates further derivatization. Its stability and synthetic accessibility make it valuable for medicinal chemistry research, including the development of kinase inhibitors and receptor modulators. The imidazopyridine scaffold is known for its electron-rich properties, contributing to interactions with biomolecules. This compound is typically handled under controlled conditions due to its reactive amine functionality.

2-(3H-imidazo4,5-bpyridin-3-yl)ethan-1-amine structure

885468-76-8 structure

Product Name:2-(3H-imidazo4,5-bpyridin-3-yl)ethan-1-amine

CAS No:885468-76-8

MF:C₈H₁₀N₄

MW:162.19180059433

MDL:MFCD21997127

CID:4292574

PubChem ID:70418973

Update Time:2025-11-06

2-(3H-imidazo4,5-bpyridin-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

- 3H-Imidazo[4,5-b]pyridine-3-ethanamine
- 2-(3H-imidazo[4,5-b]pyridin-3-yl)ethan-1-amine
- SCHEMBL10684276
- F1907-0412
- 2-{3H-imidazo[4,5-b]pyridin-3-yl}ethan-1-amine
- 2-imidazo[4,5-b]pyridin-3-ylethanamine
- AKOS022817684
- EN300-265710
- 885468-76-8
- 2-(3H-imidazo4,5-bpyridin-3-yl)ethan-1-amine
- MDL： MFCD21997127
- Inchi： 1S/C8H10N4/c9-3-5-12-6-11-7-2-1-4-10-8(7)12/h1-2,4,6H,3,5,9H2
- InChI Key： QAFNDQVCCXUQAE-UHFFFAOYSA-N
- SMILES： C12N(CCN)C=NC1=CC=CN=2

Computed Properties

Exact Mass: 162.090546336Da
Monoisotopic Mass: 162.090546336Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 150
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.3
Topological Polar Surface Area: 56.7Å²

2-(3H-imidazo4,5-bpyridin-3-yl)ethan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	H173571-100mg	2-(3H-Imidazo[4,5-b]pyridin-3-yl)ethan-1-amine	885468-76-8	100mg	$ 115.00	2022-06-04
TRC	H173571-500mg	2-(3H-Imidazo[4,5-b]pyridin-3-yl)ethan-1-amine	885468-76-8	500mg	$ 435.00	2022-06-04
TRC	H173571-1g	2-(3H-Imidazo[4,5-b]pyridin-3-yl)ethan-1-amine	885468-76-8	1g	$ 660.00	2022-06-04
Enamine	EN300-265710-0.05g	2-{3H-imidazo[4,5-b]pyridin-3-yl}ethan-1-amine	885468-76-8	0.05g	$612.0	2023-09-14
Enamine	EN300-265710-0.1g	2-{3H-imidazo[4,5-b]pyridin-3-yl}ethan-1-amine	885468-76-8	0.1g	$640.0	2023-09-14
Enamine	EN300-265710-0.25g	2-{3H-imidazo[4,5-b]pyridin-3-yl}ethan-1-amine	885468-76-8	0.25g	$670.0	2023-09-14
Enamine	EN300-265710-0.5g	2-{3H-imidazo[4,5-b]pyridin-3-yl}ethan-1-amine	885468-76-8	0.5g	$699.0	2023-09-14
Enamine	EN300-265710-1.0g	2-{3H-imidazo[4,5-b]pyridin-3-yl}ethan-1-amine	885468-76-8	1.0g	$728.0	2023-07-07
Enamine	EN300-265710-2.5g	2-{3H-imidazo[4,5-b]pyridin-3-yl}ethan-1-amine	885468-76-8	2.5g	$1428.0	2023-09-14
Enamine	EN300-265710-5.0g	2-{3H-imidazo[4,5-b]pyridin-3-yl}ethan-1-amine	885468-76-8	5.0g	$2110.0	2023-07-07